![molecular formula C6H15ClN2O2 B555938 DL-Lysine monohydrochloride CAS No. 70-53-1](/img/structure/B555938.png)
DL-Lysine monohydrochloride
Overview
Description
DL-Lysine monohydrochloride is a racemic mixture of the D- and L- enantiomers of lysine . It serves as an essential amino acid and is used as animal feed . Additionally, it is used in the construction of polylysine polymers, which find application in lysine-based polypeptide gels and films .
Synthesis Analysis
This compound acts as an intermediate in the preparation of 3-amino-azepan-2-one . It is also used to construct polylysine polymers .Molecular Structure Analysis
The molecular formula of this compound is C6H14N2O2.HCl . Its molecular weight is 182.65 . The SMILES string representation is Cl.NCCCCC(N)C(O)=O .Chemical Reactions Analysis
This compound is used as an intermediate in the preparation of 3-amino-azepan-2-one . It is also used to construct polylysine polymers . The DL-lysine crystals from the racemization of L-lysine can be treated with Hafnia alvei AS1.1009 intact cells as biocatalysts to produce crystalline D-lysine .Physical and Chemical Properties Analysis
This compound is a solid substance . It appears as a white to light yellow powder to crystal . It is soluble in water .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Process : DL-Lysine monohydrochloride can be synthesized from 1,1,1,5-tetrachloropentane through a multi-step process, achieving an overall yield of 23% (Saotome & Kodaira, 1962).
- Chemical Modifications : Investigations into the modification of lysine under soft x-ray irradiation reveal insights into the stability and transformation of the molecule in various conditions (Bozack, Zhou, & Worley, 1994).
Biochemical and Industrial Applications
- Biochemical Research : Studies on lysine 5,6-aminomutase illustrate the enzyme's mechanism and its interaction with lysine, indicating the compound's relevance in biochemical pathways (Tang, Casarez, Wu, & Frey, 2003).
- Ion Exchange Studies : Research on the ion exchange kinetics of this compound on Amberlite IRA-420 contributes to understanding its behavior in industrial purification processes (Lucas, Valverde, Cañizares, & Rodríguez, 1996).
Structural and Spectroscopic Analysis
- Crystallographic Studies : X-ray studies on crystalline complexes, including lysine aspartate, provide insights into the structural aspects of lysine compounds (Bhat & Vijayan, 1976).
- Spectroscopic Investigations : Infrared and Raman spectroscopy studies of DL-Lysine hydrochloride reveal its vibrational spectra and molecular structure (Paiva et al., 2017).
Miscellaneous Applications
- Role in Food Science : Lysinoalanine, a derivative of lysine, has been identified in various foods, indicating the compound's significance in food chemistry and safety (Sternberg, Kim, & Schwende, 1975).
- Medical Applications : Although outside the scope of the current request, it's noteworthy that this compound has been explored in medical contexts, such as in treatments related to fluid retention (Rubin et al., 1960).
Mechanism of Action
Target of Action
DL-Lysine monohydrochloride is a racemic mixture of the D- and L- enantiomers of lysine . Lysine is an essential amino acid, which means that humans cannot synthesize it . It plays a crucial role in various biological processes, including protein synthesis, tissue growth and repair, and the production of antibodies, hormones, and enzymes .
Mode of Action
Lysine interacts with its targets primarily through its ε-amino group, which acts as a site for hydrogen binding and a general base in catalysis . This interaction can lead to various changes in the target molecules, including methylation, acetylation, and O-glycosylation . For example, the ε-amino group of lysine can be methylated to produce methyl-, dimethyl-, and trimethyllysine .
Biochemical Pathways
Lysine is involved in several biochemical pathways. It plays a key role in the synthesis of collagen, a major component of connective tissues . Lysine is also involved in the production of antibodies, hormones, and enzymes, contributing to immune function, hormonal regulation, and metabolic processes .
Pharmacokinetics
As an amino acid, lysine is generally well absorbed in the gastrointestinal tract and distributed throughout the body . It is metabolized in various tissues and excreted in the urine .
Result of Action
The action of this compound can result in various molecular and cellular effects. For instance, it can enhance protein synthesis, promote tissue growth and repair, and boost immune function . Additionally, lysine has putative anti-herpes simplex virus activity, potentially inhibiting viral replication by affecting the amino acid ratio of L-arginine to lysine in the tissue culture media .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect the solubility and stability of the compound . Moreover, the presence of other substances, such as enzymes and cofactors, can modulate the compound’s action .
Safety and Hazards
DL-Lysine monohydrochloride should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Use personal protective equipment and ensure adequate ventilation . In case of accidental release, sweep up and shovel into suitable containers for disposal .
Biochemical Analysis
Biochemical Properties
DL-Lysine monohydrochloride interacts with various enzymes, proteins, and other biomolecules. It is used to construct polylysine polymers, which are useful in producing lysine-based polypeptide gels and films .
Cellular Effects
The effects of this compound on cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with several enzymes or cofactors, and it can affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It interacts with various transporters or binding proteins, and it can affect its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are complex. It may include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
2,6-diaminohexanoic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVHLGVCQOALMSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CC(C(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
70-53-1, 617-68-5 | |
Record name | Lysine, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70-53-1 | |
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Record name | Lysine, hydrochloride (1:2) | |
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DSSTOX Substance ID |
DTXSID601014484 | |
Record name | Lysine, hydrochloride (1:1) | |
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Molecular Weight |
182.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] | |
Record name | DL-Lysine monohydrochloride | |
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CAS No. |
22834-80-6, 70-53-1, 617-68-5, 7274-88-6, 657-27-2 | |
Record name | DL-Lysine, hydrochloride | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=22834-80-6 | |
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Record name | Lysine hydrochloride, DL- | |
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Record name | Lysine dihydrochloride, DL- | |
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Record name | D-Lysine hydrochloride | |
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Record name | DL-Lysine monohydrochloride | |
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Record name | Lysine, hydrochloride (1:1) | |
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Record name | DL-lysine monohydrochloride | |
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Record name | DL-lysine hydrochloride | |
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Record name | LYSINE HYDROCHLORIDE, DL- | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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